Cas no 149769-81-3 (5-Iodo-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Iodo-1H-pyrrole-2-carboxylic acid
• CAS No: 149769-81-3
• MF: C₅H₄INO₂
• MW: 236.995233535767
• CID: 1090678
• PubChem ID: 19089130
• Update Time: 2025-04-20

5-Iodo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 5-iodo-
• SB62887
• SCHEMBL18886847
• DTXSID00597960
• 149769-81-3
• 5-Iodo-1H-pyrrole-2-carboxylicacid

• Inchi： 1S/C5H4INO2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9)
• InChI Key： IONCCJJAVPUBDG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 236.92822
• Monoisotopic Mass: 236.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids